Cas no 1393525-02-4 (2-(Methylamino)-1,3-thiazole-5-carboxylic acid)

2-(Methylamino)-1,3-thiazole-5-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with a methylamino group at the 2-position and a carboxylic acid moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceutical and agrochemical research. The presence of both amino and carboxyl functional groups allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its thiazole scaffold is notable for contributing to bioactivity in various compounds. The product is typically used in intermediate synthesis, offering a balance of reactivity and stability for controlled modifications. Proper handling and storage under anhydrous conditions are recommended to preserve its integrity.

2-(Methylamino)-1,3-thiazole-5-carboxylic acid structure

1393525-02-4 structure

Product Name:2-(Methylamino)-1,3-thiazole-5-carboxylic acid

CAS No:1393525-02-4

MF:C₅H₆N₂O₂S

MW:158.178339481354

CID:4593663

PubChem ID:57971496

Update Time:2025-10-29

2-(Methylamino)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(methylamino)-1,3-thiazole-5-carboxylic acid
- 2-(methylamino)thiazole-5-carboxylic acid
- STL301978
- Z1416282602
- 2-(Methylamino)-1,3-thiazole-5-carboxylic acid
- Inchi： 1S/C5H6N2O2S/c1-6-5-7-2-3(10-5)4(8)9/h2H,1H3,(H,6,7)(H,8,9)
- InChI Key： RHZXOWLIXHSMNO-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CN=C1NC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 142
XLogP3: 1.1
Topological Polar Surface Area: 90.5

2-(Methylamino)-1,3-thiazole-5-carboxylic acid Pricemore >>

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